Cas no 1270463-33-6 (3-2-chloro-5-(trifluoromethyl)phenylmorpholine)

• Product Name: 3-2-chloro-5-(trifluoromethyl)phenylmorpholine
• CAS No: 1270463-33-6
• MF: C₁₁H₁₁ClF₃NO
• MW: 265.65935254097
• CID: 5582938
• PubChem ID: 165346518
• Update Time: 2025-05-23

3-2-chloro-5-(trifluoromethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]MORPHOLINE
• Morpholine, 3-[2-chloro-5-(trifluoromethyl)phenyl]-
• DTXSID501222353
• 1270463-33-6
• EN300-1928410
• 3-2-chloro-5-(trifluoromethyl)phenylmorpholine

• Inchi： 1S/C11H11ClF3NO/c12-9-2-1-7(11(13,14)15)5-8(9)10-6-17-4-3-16-10/h1-2,5,10,16H,3-4,6H2
• InChI Key： ITBWZSDEWDYYMI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C1COCCN1

Computed Properties

• Exact Mass: 265.0481262g/mol
• Monoisotopic Mass: 265.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 280.0±40.0 °C(Predicted)
• pka: 7.66±0.40(Predicted)

Additional information on 3-2-chloro-5-(trifluoromethyl)phenylmorpholine

Comprehensive Overview of 3-2-chloro-5-(trifluoromethyl)phenylmorpholine (CAS No. 1270463-33-6)

3-2-chloro-5-(trifluoromethyl)phenylmorpholine (CAS No. 1270463-33-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique morpholine backbone and trifluoromethyl substitution, is widely studied for its potential applications in drug discovery and material science. The presence of both chloro and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-2-chloro-5-(trifluoromethyl)phenylmorpholine has surged due to their exceptional stability and bioactivity. Researchers are particularly interested in its role as a building block for small molecule inhibitors and catalysts. The compound's CAS No. 1270463-33-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its structural features align with the growing trend of halogenated aromatics in medicinal chemistry, a topic that dominates forums and scientific discussions.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3-2-chloro-5-(trifluoromethyl)phenylmorpholine?" The answer lies in multi-step organic synthesis, often involving palladium-catalyzed cross-coupling or nucleophilic substitution reactions. Another hot topic is its potential as a bioisostere in drug design, where the trifluoromethyl group improves metabolic stability. These aspects make it a focal point for researchers exploring structure-activity relationships (SAR).

The compound's physicochemical properties, such as its lipophilicity and electron-withdrawing effects, are also widely discussed. These traits are critical for optimizing drug bioavailability and target binding affinity. Additionally, the agrochemical industry values 3-2-chloro-5-(trifluoromethyl)phenylmorpholine for its potential in developing pesticide intermediates, a sector experiencing rapid growth due to global food security concerns.

From an SEO perspective, keywords like "morpholine derivatives", "trifluoromethylphenyl synthesis", and "CAS 1270463-33-6 applications" are highly relevant. These terms align with user queries on platforms like Google Scholar and Reaxys. The compound's versatility ensures its inclusion in discussions about green chemistry and sustainable synthesis, further boosting its online visibility.

In conclusion, 3-2-chloro-5-(trifluoromethyl)phenylmorpholine (CAS No. 1270463-33-6) represents a pivotal compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural attributes. As research continues, this compound is poised to remain a topic of interest for scientists and industry professionals alike.